Cas no 416861-67-1 (2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol)

• Product Name: 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol
• CAS No: 416861-67-1
• MF: C₁₅H₁₅F₂NO₂
• MW: 279.28191113472
• CID: 6786266
• PubChem ID: 784222
• Update Time: 2025-05-20

2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,4-difluorophenyl)amino]methyl}-6-ethoxyphenol
• STK900743
• SR-01000209451-1
• 2-[(3,4-difluoroanilino)methyl]-6-ethoxyphenol
• 416861-67-1
• AKOS000236713
• Oprea1_396231
• SR-01000209451
• BS-11033
• CS-0358244
• 2-(((3,4-Difluorophenyl)amino)methyl)-6-ethoxyphenol
• 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol

• Inchi： 1S/C15H15F2NO2/c1-2-20-14-5-3-4-10(15(14)19)9-18-11-6-7-12(16)13(17)8-11/h3-8,18-19H,2,9H2,1H3
• InChI Key： TVULMBQHMJBYDJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NCC1C=CC=C(C=1O)OCC)F

Computed Properties

• Exact Mass: 279.10708505g/mol
• Monoisotopic Mass: 279.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol

2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol: A Comprehensive Overview

The compound 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol, with the CAS number 416861-67-1, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an ethoxy group, a phenolic hydroxyl group, and a difluorophenyl amino methyl group. These features make it a versatile building block for various applications in drug discovery and material synthesis.

The synthesis of 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol involves a multi-step process that typically begins with the preparation of the phenolic core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond in this molecule, achieving high yields and excellent regioselectivity.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits moderate to high potency against several enzyme targets, including tyrosinase and acetylcholinesterase. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The structural versatility of 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol also extends to its use in materials science. Recent studies have explored its role as a precursor for advanced polymers and hybrid materials. For example, its phenolic hydroxyl group can participate in hydrogen bonding networks, enhancing the mechanical properties of polymer matrices. Additionally, the presence of electron-withdrawing fluorine atoms in the difluorophenyl group imparts unique electronic properties to the molecule, making it suitable for applications in optoelectronic devices.

From an environmental perspective, understanding the fate and transport of 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol in natural systems is crucial for risk assessment. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments.

In conclusion, 2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol (CAS No. 416861-67-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable building block for drug development and material synthesis while maintaining a favorable environmental profile. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.